Cas no 1258650-16-6 (6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride)

• Product Name: 6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride
• CAS No: 1258650-16-6
• MF: C₁₁H₁₅ClN₄
• MW: 238.716600656509
• CID: 4582924
• Update Time: 2025-05-21

6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-[(pyrrolidin-3-ylmethyl)amino]pyridine-3-carbonitrile hydrochloride
• 6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride

• Inchi： 1S/C11H14N4.ClH/c12-5-9-1-2-11(14-7-9)15-8-10-3-4-13-6-10;/h1-2,7,10,13H,3-4,6,8H2,(H,14,15);1H
• InChI Key： DDEBLSQJKVYPQG-UHFFFAOYSA-N
• SMILES： N(C1N=CC(C#N)=CC=1)CC1CNCC1.Cl

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride

Introduction to 6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride (CAS No. 1258650-16-6)

6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1258650-16-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive study in medicinal chemistry. The structural features of this molecule, particularly the presence of a pyridine core substituted with a nitrile group and an amino-pyrrolidine moiety, contribute to its unique chemical and pharmacological properties.

The pyridine ring is a common structural motif in many bioactive molecules, known for its ability to interact with biological targets such as enzymes and receptors. In 6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride, the pyridine ring is further functionalized with a carbonitrile group at the 3-position, which can influence both the electronic properties and solubility of the compound. Additionally, the presence of an amino group linked to a pyrrolidin-3-ylmethyl side chain introduces a basic nitrogen atom, which can participate in hydrogen bonding interactions and potentially enhance binding affinity to biological targets.

This compound has been studied for its potential applications in the development of new therapeutic agents. The combination of structural elements from both pyridine and pyrrolidine scaffolds suggests that it may possess properties suitable for modulating various biological pathways. Recent research has highlighted the importance of such hybrid molecules in drug discovery, as they often exhibit enhanced efficacy and reduced toxicity compared to traditional monomeric compounds.

In the context of modern pharmaceutical research, 6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride has been investigated for its potential role in addressing various therapeutic challenges. The nitrile group, for instance, can serve as a bioisostere for other functional groups, allowing for fine-tuning of pharmacokinetic properties. Furthermore, the basic nature of the pyrrolidine side chain can be exploited to develop compounds that interact with acidic or basic biological targets.

One area where this compound has shown particular promise is in the development of kinase inhibitors. Kinases are enzymes that play crucial roles in many cellular processes, and dysregulation of kinase activity is implicated in numerous diseases, including cancer. The structural features of 6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride make it a candidate for designing selective kinase inhibitors by targeting specific pockets on the enzyme's active site. This selectivity is critical for minimizing side effects and improving therapeutic outcomes.

Additionally, studies have explored the potential applications of this compound in treating neurological disorders. The ability of pyridine derivatives to cross the blood-brain barrier and interact with central nervous system receptors makes them attractive candidates for neuropharmacological applications. The unique combination of structural elements in 6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride may enable it to modulate neurotransmitter systems or interact with receptors involved in conditions such as depression, anxiety, and neurodegenerative diseases.

The synthesis and characterization of this compound have been refined through advanced chemical methodologies. Modern synthetic techniques allow for precise control over molecular structure, enabling chemists to optimize properties such as solubility, stability, and bioavailability. The hydrochloride salt form enhances the solubility and handling properties of the compound, making it more suitable for both preclinical and clinical studies.

From a computational chemistry perspective, molecular modeling studies have been employed to understand the binding interactions between 6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride and its target proteins. These studies provide valuable insights into how structural modifications can influence binding affinity and selectivity. By leveraging computational tools, researchers can predict potential drug-like properties and guide experimental efforts toward developing more effective therapeutic agents.

The pharmacokinetic profile of this compound is another critical aspect that has been thoroughly evaluated. Parameters such as absorption, distribution, metabolism, excretion (ADME), and toxicity (Tox) have been assessed to ensure that it meets the necessary criteria for further development. Advanced techniques like high-performance liquid chromatography (HPLC), mass spectrometry (MS), and nuclear magnetic resonance (NMR) spectroscopy have been utilized to analyze its physicochemical properties.

In conclusion,6-{[(pyrrolidin-3-yl)methyl]amino}pyridine-3-carbonitrile hydrochloride represents a promising candidate for future pharmaceutical applications due to its unique structural features and demonstrated biological activities. Ongoing research continues to explore its potential in various therapeutic areas, particularly in oncology and neurology. As our understanding of molecular interactions advances, compounds like this are poised to play significant roles in addressing some of today's most pressing medical challenges.